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Compound of Interest

Compound Name: Terfluranol

Cat. No.: B1228471

For Researchers, Scientists, and Drug Development Professionals

Introduction

Terfluranol is a synthetic, nonsteroidal estrogen belonging to the stilbestrol group of
compounds, structurally related to diethylstilbestrol.[1] Identified by the CAS Number 64396-09-
4, it was initially investigated as a potential therapeutic agent for breast cancer.[1] Despite its
development, Terfluranol was never marketed, and as a result, publicly available data on its
detailed physical, chemical, and pharmacological properties are scarce. This guide provides a
summary of the available information and highlights the significant gaps in the scientific
literature.

Chemical and Physical Properties

A summary of the known chemical and physical properties of Terfluranol is presented in Table
1. Notably, crucial experimental data such as melting point, boiling point, water solubility, and
pKa are not readily available in public databases.

Table 1: Summary of Known Physical and Chemical Properties of Terfluranol

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1228471?utm_src=pdf-interest
https://www.benchchem.com/product/b1228471?utm_src=pdf-body
https://en.wikipedia.org/wiki/Terfluranol
https://en.wikipedia.org/wiki/Terfluranol
https://www.benchchem.com/product/b1228471?utm_src=pdf-body
https://www.benchchem.com/product/b1228471?utm_src=pdf-body
https://www.benchchem.com/product/b1228471?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228471?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula Ci17H17F302 [1112]

Molecular Weight 310.31 g/mol [1]
4-[(2R,3S)-5,5,5-trifluoro-3-(4-

IUPAC Name hydroxyphenyl)pentan-2-
yl]phenol
CC(C1=CcC=C(C=C1)0)Cc(cC(

SMILES
F)(F)F)C2=CC=C(C=C2)0O
INChl=1S/C17H17F302/c1-
11(12-2-6-14(21)7-3-12)16(10-

InChl 17(18,19)20)13-4-8-15(22)9-5-
13/h2-9,11,16,21-
22H,10H2,1H3/t11-,16-/m0/s1

CAS Number 64396-09-4

Description A bibenzyl derivative.

Biological Activity and Mechanism of Action

Terfluranol is classified as a synthetic, nonsteroidal estrogen and an antineoplastic agent. Its

development was aimed at treating breast cancer, which suggests its mechanism of action

likely involves interaction with estrogen receptors, leading to an anti-tumor effect in hormone-

sensitive cancers. However, specific details regarding its binding affinity for estrogen receptor

subtypes (ERa and ER[), its agonist or antagonist activity, and the downstream signaling

pathways it modulates are not documented in the available literature.

Due to the lack of information on its mechanism of action, no signaling pathway diagrams can

be generated.

Experimental Protocols

Detailed experimental protocols for the synthesis, purification, and analysis of Terfluranol, as

well as methodologies for in vitro and in vivo studies, are not described in the currently
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accessible scientific literature. The original research, cited as being from 1974, may contain
some of this information, but it is not available in the searched online databases.

Quantitative Data

No gquantitative data, such as IC50 values, binding affinities, pharmacokinetic parameters, or
other relevant metrics from biological assays, could be found for Terfluranol.

Conclusion

While Terfluranol is identified as a synthetic estrogen developed for breast cancer, there is a
profound lack of detailed technical information in the public domain. The core requirements for
an in-depth technical guide, including comprehensive physical and chemical data, a defined
mechanism of action with associated signaling pathways, and detailed experimental protocols,
cannot be fulfilled based on the currently available information. Further investigation into
historical and proprietary archives may be necessary to uncover the detailed scientific data
related to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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